
An In-depth Technical Guide to 4-Bromo-3-
chloroaniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromo-3-chloroaniline

Cat. No.: B1265746 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-Bromo-3-chloroaniline, a key chemical

intermediate. It covers its chemical identity, physicochemical properties, spectroscopic data,

synthesis protocols, applications in research and development, and essential safety

information.

Chemical Identity and Properties
4-Bromo-3-chloroaniline is an aromatic amine featuring a benzene ring substituted with

bromine, chlorine, and an amino group.[1] Its unique structure makes it a valuable building

block in the synthesis of a variety of more complex molecules.[1][2]

Table 1: Chemical Identifiers for 4-Bromo-3-chloroaniline
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Identifier Value

IUPAC Name 4-bromo-3-chloroaniline[1][3][4][5]

CAS Number 21402-26-6[1][3][4][5]

Molecular Formula C₆H₅BrClN[1][3][4][5]

Molecular Weight 206.47 g/mol [1][3][4]

Canonical SMILES C1=CC(=C(C=C1N)Cl)Br[1][3]

InChI Key QLYHPNUFNZJXOQ-UHFFFAOYSA-N[1][3][5]

Table 2: Physicochemical Properties of 4-Bromo-3-chloroaniline

Property Value

Appearance
White to light yellow powder or crystalline

material[1]

Melting Point 66-74 °C[1]

Density 1.722 ± 0.06 g/cm³[1]

Solubility
Soluble in methanol, ethanol, acetone, and

dichloromethane[1]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of 4-Bromo-3-chloroaniline.

Table 3: Key Spectroscopic Data for 4-Bromo-3-chloroaniline
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Technique Data Highlights

¹³C NMR
Spectral data is available through sources like

SpectraBase[3]

Mass Spectrometry (GC-MS)

Molecular ion peaks can be observed around

m/z 205, 207, and 209, corresponding to the

isotopic distribution of bromine and chlorine.[3]

Infrared (IR) Spectroscopy

Characteristic peaks for N-H stretching of the

primary amine and C-H, C-C vibrations of the

aromatic ring are present. Data is available from

sources like SpectraBase.[3][6]

Synthesis of 4-Bromo-3-chloroaniline
The synthesis of 4-Bromo-3-chloroaniline is most commonly achieved through the

electrophilic bromination of 3-chloroaniline.

This protocol describes a common laboratory-scale synthesis of 4-Bromo-3-chloroaniline.

Materials:

3-chloroaniline

N-bromosuccinimide (NBS)

Dimethylformamide (DMF)

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous Sodium Sulfate (Na₂SO₄)

Round-bottomed flask

Magnetic stirrer
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Dropping funnel

Separatory funnel

Rotary evaporator

Procedure:

Dissolve 3-chloroaniline (1 equivalent) in DMF in a round-bottomed flask.

In a separate beaker, dissolve N-bromosuccinimide (NBS) (1.0 equivalent) in DMF.

Slowly add the NBS solution to the 3-chloroaniline solution dropwise at room temperature

while stirring.

Continue stirring the reaction mixture for approximately 3 hours at room temperature after

the addition is complete.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, dilute the reaction mixture with ethyl acetate.

Transfer the mixture to a separatory funnel and wash it twice with brine.

Separate the organic layer and dry it over anhydrous Na₂SO₄.

Filter the mixture to remove the drying agent.

Concentrate the organic phase using a rotary evaporator to obtain the crude product.

The resulting product, 4-bromo-3-chloroaniline, is typically a brown solid.[7] Further

purification can be achieved by recrystallization or column chromatography if necessary.
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Workflow for the Synthesis of 4-Bromo-3-chloroaniline
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Caption: Synthesis workflow for 4-Bromo-3-chloroaniline.
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Applications in Research and Drug Development
4-Bromo-3-chloroaniline serves as a versatile intermediate in various fields, particularly in the

synthesis of pharmaceuticals and other specialty chemicals.[1][2]

Pharmaceutical Synthesis: It is a precursor for synthesizing bioactive molecules with

potential anti-cancer and anti-inflammatory properties.[1] The presence of both bromo and

chloro substituents allows for diverse chemical modifications, which is crucial for developing

new therapeutic agents.

Agrochemicals: This compound is a building block for creating new herbicides and

pesticides.[2][8]

Dye and Pigment Industry: It is used in the synthesis of azo dyes.[1][9]

Biochemical Research: 4-Bromo-3-chloroaniline has been identified as an inhibitor of

cytochrome P450 enzymes, specifically CYP1A2 and CYP2C9.[1] This property makes it a

useful tool for studying drug metabolism and potential drug-drug interactions.[1]
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Applications of 4-Bromo-3-chloroaniline

Key Application Areas

Pharmaceutical Development Research Focus

4-Bromo-3-chloroaniline
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Caption: Core applications of 4-Bromo-3-chloroaniline.

Safety and Handling
4-Bromo-3-chloroaniline is a hazardous chemical and must be handled with appropriate

safety precautions.

Table 4: GHS Hazard Information for 4-Bromo-3-chloroaniline
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Hazard Statement Description

H302 Harmful if swallowed[3][10]

H311 Toxic in contact with skin[10]

H315 Causes skin irritation[10]

H319 Causes serious eye irritation[10]

H332 Harmful if inhaled[3][10]

H373
May cause damage to organs through

prolonged or repeated exposure[3][10]

Engineering Controls: Use only in a well-ventilated area, preferably under a chemical fume

hood.[11][12] Ensure eyewash stations and safety showers are readily accessible.[12]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[11][12]

Skin Protection: Wear protective gloves and a lab coat.[11][12]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA-approved

respirator.[11][12]

Hygiene: Do not eat, drink, or smoke when using this product.[10][11] Wash hands

thoroughly after handling.[10][12]

If Swallowed: Rinse mouth and seek immediate medical attention.[10][11][12] Do NOT

induce vomiting.[12]

If on Skin: Immediately remove all contaminated clothing. Wash skin with plenty of soap and

water.[11][12] Seek medical attention.[11]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[12]
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If in Eyes: Rinse cautiously with water for several minutes.[11] Remove contact lenses if

present and easy to do. Continue rinsing and seek medical advice.[11]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11][12]

Keep away from strong oxidizing agents.[12]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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